2-Amino-4-(aminomethyl)benzene-1-sulfonic acid

• CAS No.: 118579-24-1
• Molecular Formula: C7H10N2O3S
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 2-amino-4-(aminomethyl)benzenesulfonic acid
• InChI: InChI=1S/C7H10N2O3S/c8-4-5-1-2-7(6(9)3-5)13(10,11)12/h1-3H,4,8-9H2,(H,10,11,12)
• InChI Key: LTDKUDFNWBIWIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)N)S(=O)(=O)O

Description

2-Amino-4-(aminomethyl)benzene-1-sulfonic acid is an organic compound that belongs to the class of aromatic amines It features an amino group and an aminomethyl group attached to a benzene ring, along with a sulfonic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-(aminomethyl)benzene-1-sulfonic acid typically involves the sulfonation of metanilic acid. The process includes the following steps:

Sulfonation: Metanilic acid is sulfonated using 100% sulfuric acid with 50% oleum at 160°C for 5-6 hours.

Dilution and Precipitation: The sulfonation mixture is diluted with water, and lime is added to remove calcium sulfate.

Industrial Production Methods

Industrial production methods for this compound are similar to the laboratory synthesis but are scaled up to accommodate larger quantities. The process involves precise control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-(aminomethyl)benzene-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acids.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: Electrophilic aromatic substitution reactions are common, where the sulfonic acid group can be replaced by other substituents

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Reagents like sulfur trioxide and fuming sulfuric acid are used for sulfonation reactions.

Major Products Formed

The major products formed from these reactions include various sulfonic acids, amines, and substituted aromatic compounds.

Scientific Research Applications

2-Amino-4-(aminomethyl)benzene-1-sulfonic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of dyes and optical brighteners.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-4-(aminomethyl)benzene-1-sulfonic acid involves its interaction with molecular targets and pathways. The compound can act as a nucleophile in substitution reactions, and its sulfonic acid group can participate in various electrophilic reactions. The exact molecular targets and pathways depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

4-Aminobenzenesulfonic acid: Similar in structure but lacks the aminomethyl group.

2-Amino-1,4-benzenedisulfonic acid: Contains two sulfonic acid groups instead of one.

Uniqueness

2-Amino-4-(aminomethyl)benzene-1-sulfonic acid is unique due to the presence of both an aminomethyl group and a sulfonic acid group on the benzene ring